Cas no 2229651-05-0 (3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid)

3-(2-Methoxy-6-methylpyridin-4-yl)prop-2-enoic acid is a pyridine-based unsaturated carboxylic acid derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a conjugated double bond adjacent to the carboxylic acid group, enhancing reactivity for Michael additions or further functionalization. The methoxy and methyl substituents on the pyridine ring contribute to electronic modulation, influencing solubility and binding interactions in target systems. This compound serves as a versatile intermediate for constructing heterocyclic frameworks or bioactive molecules. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and development in medicinal chemistry and material science.
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid structure
2229651-05-0 structure
Product Name:3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
CAS No:2229651-05-0
MF:C10H11NO3
MW:193.199242830276
CID:5808718
PubChem ID:165881098
Update Time:2025-05-26

3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
    • 2229651-05-0
    • EN300-1761142
    • Inchi: 1S/C10H11NO3/c1-7-5-8(3-4-10(12)13)6-9(11-7)14-2/h3-6H,1-2H3,(H,12,13)/b4-3+
    • InChI Key: VLBSTKZXOIDGKX-ONEGZZNKSA-N
    • SMILES: O(C)C1=CC(/C=C/C(=O)O)=CC(C)=N1

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.4Ų

3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1761142-0.05g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
0.05g
$948.0 2023-09-20
Enamine
EN300-1761142-0.1g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
0.1g
$993.0 2023-09-20
Enamine
EN300-1761142-0.25g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
0.25g
$1038.0 2023-09-20
Enamine
EN300-1761142-0.5g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
0.5g
$1084.0 2023-09-20
Enamine
EN300-1761142-1.0g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
1g
$1129.0 2023-05-26
Enamine
EN300-1761142-2.5g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
2.5g
$2211.0 2023-09-20
Enamine
EN300-1761142-5.0g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
5g
$3273.0 2023-05-26
Enamine
EN300-1761142-10.0g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
10g
$4852.0 2023-05-26
Enamine
EN300-1761142-1g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
1g
$1129.0 2023-09-20
Enamine
EN300-1761142-5g
3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid
2229651-05-0
5g
$3273.0 2023-09-20

3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid Related Literature

Additional information on 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid

Introduction to 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid (CAS No: 2229651-05-0)

3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid, identified by the CAS number 2229651-05-0, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both methoxy and methyl substituents on the pyridine ring, coupled with the prop-2-enoic acid moiety, contributes to its complex pharmacophoric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid features a conjugated system consisting of an α,β-unsaturated carboxylic acid group attached to a pyridine ring. This structural motif is particularly interesting because it can participate in various non-covalent interactions with biological targets, such as hydrogen bonding, π-stacking, and hydrophobic interactions. These interactions are critical for the compound's ability to modulate biological pathways and potentially exert therapeutic effects.

In recent years, there has been a growing interest in pyridine-based compounds due to their versatility in drug design. The methoxy group at the 2-position and the methyl group at the 6-position of the pyridine ring in 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid are strategically positioned to influence the compound's electronic properties and solubility characteristics. These features make it an attractive scaffold for designing molecules with enhanced bioavailability and target specificity.

One of the most compelling aspects of 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including cancer, autoimmune disorders, and cardiovascular conditions. Recent studies have demonstrated that pyridine derivatives can interact with key inflammatory mediators and signaling pathways, leading to anti-inflammatory effects. The specific arrangement of functional groups in 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid suggests that it may be capable of inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are crucial in the production of pro-inflammatory cytokines.

Furthermore, the prop-2-enoic acid moiety in this compound can serve as a versatile pharmacophore for designing molecules that interact with biological targets through both hydrophobic and polar interactions. This dual interaction capability is particularly valuable in drug discovery, as it allows for the optimization of binding affinity and selectivity. The conjugated double bond system also enhances the compound's ability to engage in π-stacking interactions, which are important for binding to proteins such as transcription factors and kinases.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(2-methoxy-6-methylpyridin-4-yl)prop-2-enoic acid with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including those involved in cancer cell proliferation and apoptosis. The methoxy and methyl groups appear to play a critical role in optimizing binding interactions by facilitating hydrophobic contacts and hydrogen bonding networks.

The synthesis of 3-(2-methoxy-6-methylpyridin-4-yloxy)propa-none is another area of interest for researchers working with this compound. The synthesis involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent reports have highlighted novel synthetic routes that improve efficiency while minimizing side reactions. These advancements are crucial for scaling up production and making this compound more accessible for further preclinical studies.

Preclinical studies have begun to explore the potential therapeutic applications of 3-(2-methoxy-pyridinyl)methyl acrylate, a closely related derivative that shares structural similarities with 3-(2-methoxy-pyridin-yloxy)propanoic acid. Initial results suggest that this derivative exhibits promising anti-inflammatory properties without significant toxicity. These findings have encouraged researchers to investigate 3-(2-methoxy-pyridin-yloxy)propanoic acid further, with hopes that it may offer similar benefits while targeting additional therapeutic pathways.

The development of novel drug candidates often involves modifying existing scaffolds to enhance their pharmacological properties. The structural features of 3-(2-methoxy-pyridin-yloxy)propanoic acid, including its pyridine ring substitution pattern and propenoic acid side chain, provide a rich framework for such modifications. Researchers are exploring various strategies, such as introducing additional functional groups or altering substitution patterns, to improve binding affinity and reduce off-target effects.

In conclusion,3-(2-methoxy-pyridin-yloxy)-propanoic acid (CAS No: 2229651–05–0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing molecules with diverse biological activities. Recent studies have highlighted its potential role in modulating inflammatory pathways and interacting with key protein targets involved in various diseases. As research continues,this compound is likely to play an important role in the development of new therapeutic agents.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.